2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol

• IUPAC Name: 2-[(4-ethylcyclohexyl)-methylamino]-1-phenylethanol
• InChI: InChI=1S/C17H27NO/c1-3-14-9-11-16(12-10-14)18(2)13-17(19)15-7-5-4-6-8-15/h4-8,14,16-17,19H,3,9-13H2,1-2H3
• InChI Key: XJSQKDSUIQYAFJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC(CC1)N(C)CC(C2=CC=CC=C2)O
• Molecular Formula: C17H27NO
• Molecular Weight: 261.4 g/mol

Description

2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol, also known as ketamine, is a widely used anesthetic drug in medical practice. Ketamine is a dissociative anesthetic that produces a trance-like state in the patient, which helps to reduce pain and anxiety during medical procedures. In recent years, ketamine has gained significant attention in the scientific community due to its potential therapeutic effects on various mental health disorders, such as depression, anxiety, and post-traumatic stress disorder (PTSD).

Mechanism of Action

Ketamine's mechanism of action involves the modulation of the glutamate system, which is the primary excitatory neurotransmitter in the brain. Ketamine acts as an antagonist at the N-methyl-D-aspartate (NMDA) receptor, which regulates the release of glutamate. By blocking the NMDA receptor, 2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol increases the release of glutamate, leading to increased synaptic plasticity and the formation of new neural connections. This mechanism is thought to underlie this compound's rapid antidepressant effects.
Biochemical and Physiological Effects:
Ketamine has several biochemical and physiological effects on the body. In addition to its NMDA receptor antagonism, this compound also acts on other receptors, such as the opioid and serotonin receptors. Ketamine's effects on these receptors can lead to changes in pain perception, mood, and cognition. Ketamine also has cardiovascular effects, such as increasing heart rate and blood pressure, which can be beneficial in certain medical procedures but can also be a limitation in some patients.

Advantages and Limitations for Lab Experiments

Ketamine has several advantages and limitations for lab experiments. One advantage is its rapid onset of action, which allows for quick evaluation of its effects. Ketamine's unique mechanism of action also makes it a valuable tool for investigating the glutamate system's role in various neurological and psychiatric disorders. However, 2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol's dissociative effects can be a limitation in some experiments, as it can alter the animal's behavior and cognition, leading to confounding results.

Future Directions

The potential therapeutic effects of 2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol have led to several future directions for research. One direction is the investigation of this compound's long-term effects on the brain and its potential for neuroplasticity and neuroprotection. Another direction is the development of novel compounds that target the glutamate system in a more specific and targeted manner. Additionally, the investigation of this compound's effects on other neurotransmitter systems, such as the GABA system, may lead to new treatments for mental health disorders. Finally, the investigation of this compound's effects on the immune system and inflammation may provide new insights into the pathophysiology of depression and other mood disorders.

Synthesis Methods

Ketamine is a synthetic compound that can be produced through several methods. One of the most common methods is the reaction of cyclohexanone with methylamine and then with 2-chloro-phenyl-1-nitropropane. The resulting compound is then reduced to 2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol. Another method involves the reaction of 2-chlorobenzonitrile with cyclopentylmagnesium bromide, followed by the reaction with methylamine and reduction to this compound.

Scientific Research Applications

Ketamine has been extensively studied for its potential therapeutic effects on various mental health disorders. Several clinical trials have shown that 2-[(4-ethylcyclohexyl)(methyl)amino]-1-phenylethanol can rapidly alleviate symptoms of depression, anxiety, and PTSD, even in patients who have not responded to traditional antidepressant medications. Ketamine's unique mechanism of action, which involves the modulation of the glutamate system, has led to its investigation as a potential treatment for other neurological and psychiatric disorders, such as bipolar disorder, obsessive-compulsive disorder, and chronic pain.